(2,2-Dimethyltetrahydrofuran-3-yl)amine hydrochloride

• IUPAC Name: 2,2-dimethyloxolan-3-amine;hydrochloride
• InChI: InChI=1S/C6H13NO.ClH/c1-6(2)5(7)3-4-8-6;/h5H,3-4,7H2,1-2H3;1H
• InChI Key: IBUJICMFURKSFW-UHFFFAOYSA-N
• Canonical SMILES: CC1(C(CCO1)N)C.Cl
• Molecular Formula: C6H14ClNO
• Molecular Weight: 151.63 g/mol
• CAS No.: 1350473-50-5

Description

“(2,2-Dimethyltetrahydrofuran-3-yl)amine hydrochloride” is a chemical compound with the molecular formula C6H14ClNO and a molecular weight of 151.64. It is also known as DMTFA·HCl. It is a white to off-white crystalline solid that is soluble in water and methanol.

Synthesis Analysis

DMTFA·HCl can be synthesized by reacting 2,2-dimethyl-3-hydroxytetrahydrofuran with dimethylamine in the presence of hydrochloric acid. The resulting product is then purified using recrystallization.

Molecular Structure Analysis

The molecular structure of DMTFA·HCl features a unique cage-like structure with a tetrahydrofuran ring and a dimethylamine group attached to it. The InChI key for this compound is IBUJICMFURKSFW-UHFFFAOYSA-N.

Scientific Research Applications

Synthesis and Chemical Transformations

• Alkylation and Ring Closure Reactions : Utilization in generating a structurally diverse library of compounds through reactions with various substrates, leading to the synthesis of pyrazolines, pyridines, benzodiazepines, and other derivatives. This highlights its versatility in organic synthesis and medicinal chemistry (Roman, 2013).

• Preparation of Flexible Ligands : Employed in synthesizing bis(pyrazol-1-yl)alkane and related ligands, demonstrating its utility in ligand preparation and potential applications in coordination chemistry (Potapov et al., 2007).

• Functional Modification of Polymers : Used in modifying poly vinyl alcohol/acrylic acid hydrogels, indicating its role in developing materials with potential biomedical applications (Aly & El-Mohdy, 2015).

Analytical and Detection Methods

• Determination of Amines : Applied in high-performance liquid chromatography with fluorescence detection for the determination of amines, underlining its role in analytical chemistry and potential in environmental monitoring and pharmaceutical analysis (You et al., 2006).

Synthesis routes and methods

Procedure details

(2,2-Dimethyl-tetrahydro-furan-3-yl)-carbamic acid tert-butyl ester (266 mg, 1.10 mmol) was dissolved in a solution of HCl in MeOH (pre-generated from MeOH (8 mL) and acetyl chloride (2 mL)) and stirred at room temperature overnight. The reaction mixture was concentrated to afford 193 mg of 2,2-dimethyl-tetrahydrofuran-3-ylamine hydrochloride as a hydroscopic white solid which was used without further purification.